Cas no 69833-18-7 (DL-Asparagine Monohydrate)

• Product Name: DL-Asparagine Monohydrate
• CAS No: 69833-18-7
• Molecular Formula: C₄H₈N₂O₃^.H₂O
• Molecular Weight: 150.1332
• MDL: MFCD00151039
• CID: 59020
• PubChem ID: 522362

DL-Asparagine Monohydrate Properties

Names and Identifiers

• DL-Asparagine hydrate
• 2,4-Diamino-4-oxobutanoic acid hydrate
• (+/-)-2-AMINOSUCCINIC ACID 4-AMIDE MONOHYDRATE
• DL-2-AMINOBUTANEDIOIC ACID MONOHYDRATE
• DL-2-AMINOSUCCINAMIC ACID MONOHYDRATE
• H-DL-ASN-OH H2O
• SY035295
• (+/-)-2-Aminosuccinic acid 4-amide
• FT-0625440
• H-DL-Asn-OH
• SCHEMBL50254
• 2,4-diamino-4-oxobutanoicacidhydrate
• 2,4-diamino-4-oxobutanoic acid;hydrate
• CS-0188414
• Asparagine, d-l-, monohydrate
• L-Asparagine-4-13C monohydrate
• DL-Asparagine, monohydrate
• PD118831
• L-asparagine hydrate pound>>L(+)-Asparagine monohydrate
• 2-amino-3-carbamoylpropanoic acid hydrate
• L-ASPARAGINE-AMINE-15N MONOHYDRATE
• MFCD00151039
• DL-Asparagine monohydrate
• FT-0609962
• FT-0627707
• D,L-Asn.H2O
• RBMGJIZCEWRQES-UHFFFAOYSA-N
• EN300-71864
• BCP26438
• FT-0624454
• L-ASPARAGINE H2O (15N2)
• C4H10N2O4
• AC-24125
• AS-12270
• AKOS016001349
• 69833-18-7
• L-Asparagine-amide-15n monohydrate
• A-9020
• AM20090442
• DL-Aspartic acid 4-amide
• DL-Asparagine monohydrate, >=99.0% (NT)
• 3130-87-8
• DB-015365
• DL-2-Amino-3-carbamyl-propanoic acid hydrate; DL-2-Aminosuccinamic acid hydrate; DL-Aspartic acid 4-amide monohydrate
• DB-048007
• asparagin hydrate
• D-2-Aminosuccinamic acid hydrate
• l-asparagine hydrate
• D(-)-Asparagine monohydrate
• L(+)-Asparagine monohydrate;L-2-Aminosuccinamic acid hydrate
• 2,4-diamino-4-oxobutanoic acid hydrate
• Dl-Asparagine Hydrate

• MDL： MFCD00151039
• InChIKey： RBMGJIZCEWRQES-UHFFFAOYSA-N
• Inchi： 1S/C4H8N2O3/c5-2(4(8)9)1-3(6)7/h2H,1,5H2,(H2,6,7)(H,8,9)
• SMILES： O=C(O)C(N)CC(N)=O.O

Computed Properties

• Exact Mass: 150.06400
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 150.06405680g/mol
• Heavy Atom Count: 10
• Complexity: 134
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 107Ų

Experimental Properties

• LogP: -0.39000
• PSA: 115.64000
• Melting Point: 220 °C (dec.)(lit.)